Cas no 25681-89-4 (Phosphonic acid,P,P'-methylenebis-, sodium salt (1:2))

• Product Name: Phosphonic acid,P,P'-methylenebis-, sodium salt (1:2)
• CAS No: 25681-89-4
• MF: CH₄Na₂O₆P₂
• MW: 219.965924263
• CID: 259890
• PubChem ID: 33136
• Update Time: 2025-04-19

Phosphonic acid,P,P'-methylenebis-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-methylenebis-, sodium salt (1:2)
• disodium,hydroxy-[[hydroxy(oxido)phosphoryl]methyl]phosphinate
• Cis-mdp
• Disodium methylene diphosphonate
• MEDRONATE DISODIUM
• Medronate disodium (USAN)
• Methylendiphosphoniumsaeure-tetranatriumsalz
• sodium salt of methane diphosphonic acid
• UNII-HAY5MT18L3
• SCHEMBL133343
• Q27279835
• disodium hydroxy-[[hydroxy(oxido)phosphoryl]methyl]phosphinate
• D04886
• disodium;hydroxy-[[hydroxy(oxido)phosphoryl]methyl]phosphinate
• HAY5MT18L3
• Phosphonic acid, methylenebis-, disodium dihydrogen salt
• METHYLENEBISPHOSPHONIC ACID-P,P'-DISODIUM SALT
• MEDRONATE DISODIUM [II]
• Medronate disodium [USAN]
• AKOS017345141
• DTXSID70948566
• Disodium medronate
• Disodium methanediphosphonate
• Phosphonic acid, P , P '-methylenebis-
• 25681-89-4
• MEDRONATE DISODIUM [WHO-DD]
• MEDRONATE DISODIUM [VANDF]
• CHEMBL2105165
• MEDRONATE DISODIUM [MART.]
• MFCD02258977
• PHOSPHONIC ACID, P,P'-METHYLENEBIS-, SODIUM SALT (1:2)
• Disodium dihydrogen methylenediphosphonate
• Sodium methylenediphosphonate

• Inchi： 1S/CH6O6P2.2Na/c2-8(3,4)1-9(5,6)7;;/h1H2,(H2,2,3,4)(H2,5,6,7);;/q;2*+1/p-2
• InChI Key： RXSYPQBNTPQOTQ-UHFFFAOYSA-L
• SMILES： P(CP(=O)([O-])O)(=O)([O-])O.[Na+].[Na+]

Computed Properties

• Exact Mass: 219.92800
• Monoisotopic Mass: 219.92785040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 140.34000
• LogP: 0.17570